![molecular formula C15H12ClN3O3 B4370613 methyl 3-chloro-5-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate](/img/structure/B4370613.png)
methyl 3-chloro-5-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate
Overview
Description
Methyl 3-chloro-5-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate is a chemical compound that has gained significant attention in scientific research. It is a pyrazolo[1,5-a]pyrimidine derivative that has shown potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of Methyl 3-chloro-5-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate is not fully understood. However, it is believed to act through multiple pathways, including inhibition of protein kinases, modulation of gene expression, and regulation of cell signaling pathways. In cancer research, this compound has been shown to inhibit the activity of several protein kinases, including EGFR, HER2, and AKT. In inflammation research, this compound has been shown to inhibit the production of pro-inflammatory cytokines, including TNF-α and IL-6.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce angiogenesis. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
Methyl 3-chloro-5-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has shown potential as a therapeutic agent for a variety of diseases. However, there are also limitations to its use in lab experiments. It is not yet fully understood how this compound works and more research is needed to fully understand its mechanism of action. Additionally, more research is needed to determine the optimal dosage and administration route for this compound.
Future Directions
There are several future directions for research on Methyl 3-chloro-5-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its therapeutic potential by determining the optimal dosage, administration route, and combination therapy. Additionally, more research is needed to determine the safety and toxicity of this compound. Finally, more research is needed to determine its potential as a therapeutic agent for other diseases, including infectious diseases and metabolic disorders.
Conclusion:
This compound is a chemical compound that has shown potential as a therapeutic agent for a variety of diseases. Its synthesis method involves a multi-step process, and its mechanism of action is not fully understood. However, it has been shown to have several biochemical and physiological effects, including induction of apoptosis, inhibition of cell proliferation, and reduction of inflammation. While there are advantages to its use in lab experiments, there are also limitations, and more research is needed to fully understand its potential as a therapeutic agent.
Scientific Research Applications
Methyl 3-chloro-5-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate has been the subject of numerous scientific studies. It has shown potential as a therapeutic agent for a variety of diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
Properties
IUPAC Name |
methyl 3-chloro-5-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O3/c1-21-10-5-3-4-9(6-10)12-7-13(15(20)22-2)19-14(18-12)11(16)8-17-19/h3-8H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFQKPUJGLQDJFQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC3=C(C=NN3C(=C2)C(=O)OC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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